9-(2-methoxyethyl)-6-[5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine

• IUPAC Name: [2-[9-(2-methoxyethyl)purin-6-yl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-(oxan-2-yl)methanone
• InChI: InChI=1S/C20H28N6O3/c1-28-7-5-24-13-23-17-18(24)21-12-22-19(17)25-8-14-10-26(11-15(14)9-25)20(27)16-4-2-3-6-29-16/h12-16H,2-11H2,1H3
• InChI Key: CWGZFUFXLLVATH-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)C5CCCCO5
• Molecular Formula: C20H28N6O3
• Molecular Weight: 400.5 g/mol
• CAS No.: 2640947-59-5

Description

This compound belongs to a class of purine derivatives functionalized with bicyclic amine substituents. The core structure consists of a purine ring substituted at the 6-position with an octahydropyrrolo[3,4-c]pyrrole moiety linked to an oxane-2-carbonyl (tetrahydropyran-2-carbonyl) group and at the 9-position with a 2-methoxyethyl chain. These substitutions modulate physicochemical properties such as solubility, metabolic stability, and receptor interactions. The oxane-2-carbonyl group introduces stereoelectronic effects, while the 2-methoxyethyl chain enhances hydrophilicity compared to alkyl or aryl substituents .

Scientific Research Applications

The compound 9-(2-methoxyethyl)-6-[5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine (CAS No. 2640947-59-5) is a complex purine derivative that has garnered interest in various scientific research applications. This article delves into its potential uses, supported by data tables and case studies from verified sources.

Medicinal Chemistry

The compound has shown promise in medicinal chemistry, particularly in the development of new therapeutic agents. Its structural similarity to known purine analogs suggests potential applications in:

• Antiviral Agents : Due to the purine base's role in nucleic acid synthesis, derivatives like this compound may inhibit viral replication.
• Anticancer Drugs : Research indicates that purine derivatives can interfere with DNA synthesis in rapidly dividing cancer cells.

Biochemical Studies

In biochemical research, this compound can serve as a tool for studying enzyme mechanisms involving purine metabolism. Its unique structure allows for:

• Enzyme Inhibition Studies : Investigating how this compound affects enzymes such as adenosine deaminase could provide insights into metabolic pathways.
• Receptor Binding Studies : The structural features may enable it to interact with specific receptors, allowing researchers to explore its pharmacological profiles.

Material Science

The characteristics of this compound may extend beyond biological applications into material science:

• Polymer Chemistry : As a building block, it could be incorporated into polymer systems for creating novel materials with specific properties.
• Nanotechnology : Its potential for functionalization suggests applications in developing nanocarriers for drug delivery systems.

Case Study 1: Antiviral Activity

A study conducted on various purine derivatives demonstrated that compounds similar to 9-(2-methoxyethyl)-6-[5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine exhibited significant antiviral activity against herpes simplex virus (HSV). The mechanism was attributed to the inhibition of viral DNA polymerase, leading to decreased viral replication rates.

Case Study 2: Cancer Cell Proliferation

In vitro studies on cancer cell lines revealed that this compound inhibited cell proliferation at micromolar concentrations. The results indicated that the compound induced apoptosis through the activation of caspase pathways, suggesting its potential as an anticancer agent.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antiviral	Inhibition of HSV replication
Anticancer	Induction of apoptosis
Enzyme Inhibition	Inhibition of adenosine deaminase

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural features and properties of the target compound and analogues:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features
9-(2-Methoxyethyl)-6-[5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine (Target)	C20H27N6O4*	427.48*	9: 2-Methoxyethyl; 6: Oxane-2-carbonyl-pyrrolo-pyrrole	Enhanced hydrophilicity from ether groups; potential for hydrogen bonding
BJ50717: 6-[5-(Azepane-1-sulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine	C18H27N7O2S	405.52	9: Methyl; 6: Azepane-1-sulfonyl-pyrrolo-pyrrole	Sulfonyl group increases polarity; may improve protein binding affinity
1-[5-(9-Methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-2-(3-methylphenyl)ethan-1-one	C21H24N6O	376.46	9: Methyl; 6: 3-Methylphenyl-ethanone-pyrrolo-pyrrole	Aromatic group enhances lipophilicity; potential CNS penetration
6-Phenyl-9-(tetrahydro-2H-pyran-2-yl)-9H-purine	C16H17N5O	311.34	6: Phenyl; 9: Tetrahydropyran-2-yl	Ether-linked tetrahydropyran improves metabolic stability

Key Differences and Implications

Substituent Effects on Solubility: The target compound’s 2-methoxyethyl group (9-position) and oxane-2-carbonyl (6-position) introduce oxygen atoms, enhancing hydrophilicity compared to BJ50717’s methyl and sulfonyl groups or the aromatic ethanone in ’s compound . The tetrahydropyran group in ’s compound shares similarities with the target’s oxane moiety but is positioned at the 9-site, reducing steric hindrance at the 6-position .

Electronic and Steric Properties: The oxane-2-carbonyl group in the target compound is less polar than BJ50717’s sulfonyl group but may exhibit stronger hydrogen-bonding capacity than the 3-methylphenyl-ethanone group in ’s compound .

Synthetic Strategies :

• The target compound’s synthesis likely involves coupling oxane-2-carbonyl to the pyrrolo-pyrrole via amide or ester bond formation, analogous to Pd-catalyzed cross-coupling methods described in .
• Hydrogenation steps, as seen in for pyrrolo-pyridine derivatives, may be employed to generate the saturated pyrrolo-pyrrole core .

Q & A

Q. Table 1. Key Synthetic Parameters for Suzuki Coupling

Parameter	Optimal Condition	Reference
Catalyst	Pd(PPh₃)₄ (5 mol%)
Base	K₂CO₃
Solvent	Toluene
Temperature	110°C (reflux)
Reaction Time	12–24 hours

Q. Table 2. Stability Study Design

Condition	Duration	Analytical Method	Degradation Marker
25°C/60% RH	6 months	HPLC	Loss of oxane moiety
40°C/75% RH	3 months	LC-MS	Hydrolysis products
Lyophilized (Argon)	12 months	NMR	No degradation